![molecular formula C16H20N2O3 B5228576 1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine](/img/structure/B5228576.png)
1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine, also known as BTCP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmacology and medicinal chemistry. BTCP is a piperazine derivative that has been synthesized through various methods and has shown promising results in scientific research.
Mechanism of Action
The exact mechanism of action of 1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine is not fully understood, but it is believed to act through the inhibition of cyclooxygenase (COX) enzymes and the modulation of the endocannabinoid system. It has also been found to interact with opioid receptors and ion channels, leading to its analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of platelet aggregation and the reduction of inflammation. It has also been found to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine has several advantages for lab experiments, including its relatively simple synthesis method and its ability to easily cross the blood-brain barrier. However, its potential toxicity and limited solubility in water can be limitations for certain experiments.
Future Directions
There are several potential future directions for research on 1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine. These include further studies on its mechanism of action, the development of new drugs based on its structure, and the investigation of its potential applications in the treatment of various diseases, such as Alzheimer's disease and cancer.
In conclusion, this compound is a promising compound that has shown potential applications in pharmacology and medicinal chemistry. Further research is needed to fully understand its mechanism of action and to explore its potential as a new drug candidate.
Synthesis Methods
1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine can be synthesized through a variety of methods, including the reaction between piperazine and benzoyl chloride in the presence of a base. Another method involves the reaction between piperazine and 2-furoyl chloride in the presence of a base. The resulting product is then purified through recrystallization or chromatography.
Scientific Research Applications
1-benzoyl-4-(tetrahydro-2-furanylcarbonyl)piperazine has been extensively studied for its potential applications in various fields of pharmacology and medicinal chemistry. It has been found to possess analgesic, anti-inflammatory, and antiplatelet effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.
Properties
IUPAC Name |
(4-benzoylpiperazin-1-yl)-(oxolan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c19-15(13-5-2-1-3-6-13)17-8-10-18(11-9-17)16(20)14-7-4-12-21-14/h1-3,5-6,14H,4,7-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNMTUBBMSYLZME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)N2CCN(CC2)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.